N-(4-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thiazol-2-yl)pyrimidine-2-carboxamide

• IUPAC Name: N-[4-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]pyrimidine-2-carboxamide
• InChI: InChI=1S/C18H15N5O4S/c24-15(21-11-2-3-13-14(8-11)27-7-6-26-13)9-12-10-28-18(22-12)23-17(25)16-19-4-1-5-20-16/h1-5,8,10H,6-7,9H2,(H,21,24)(H,22,23,25)
• InChI Key: YJKPXRQHHNAMCE-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CSC(=N3)NC(=O)C4=NC=CC=N4
• Molecular Formula: C18H15N5O4S
• Molecular Weight: 397.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyrimidine ring, a thiazole ring, and a dihydrobenzodioxin ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could increase its stability, while the functional groups could affect its solubility.

Scientific Research Applications

Anti-inflammatory and Analgesic Agents

A study synthesized novel heterocyclic compounds derived from visnaginone and khellinone, exploring their potential as cyclooxygenase inhibitors with analgesic and anti-inflammatory activities. The compounds demonstrated high inhibitory activity on COX-2 selectivity, indicating their promise for therapeutic applications (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Research into the synthesis of novel pyrazolopyrimidines derivatives evaluated their anticancer and anti-5-lipoxygenase activities, alongside screening for cytotoxic effects against various cancer cell lines, showcasing the potential of pyrimidine derivatives in developing new antibacterial and anticancer treatments (Rahmouni et al., 2016).

Anticancer Agents

Another study focused on the synthesis and biological evaluation of novel thiazolidine-2,4-dione carboxamide and amino acid derivatives, highlighting their weak to moderate antibacterial and antifungal activities. Interestingly, some derivatives showed activity against Gram-negative bacteria and fungal isolates, suggesting the potential utility of these compounds in developing new anticancer agents (Abd Alhameed et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, it could interact with various biological targets to exert its effects.

Future Directions

The future research directions for this compound would depend on its properties and potential uses. For example, if it shows promise as a pharmaceutical, further studies could be conducted to optimize its structure and evaluate its efficacy.